Cas no 2679827-23-5 (rac-benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate)

• Product Name: rac-benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate
• CAS No: 2679827-23-5
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5643207
• PubChem ID: 165916092
• Update Time: 2025-06-28

rac-benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282596
• 2679827-23-5
• rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentyl]carbamate
• rac-benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate

• Inchi： 1S/C13H17NO5/c15-10-6-9(11(16)12(10)17)14-13(18)19-7-8-4-2-1-3-5-8/h1-5,9-12,15-17H,6-7H2,(H,14,18)/t9-,10+,11+,12-/m0/s1
• InChI Key： YYNUQGOAXPKGKF-QCNOEVLYSA-N
• SMILES： O[C@H]1[C@H]([C@@H](C[C@@H]1NC(=O)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99Ų

Additional information on rac-benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate

Professional Introduction to rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate (CAS No. 2679827-23-5)

Rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2679827-23-5, is a key intermediate in the synthesis of various bioactive molecules. Its structural complexity and stereochemical configuration make it particularly intriguing for researchers exploring novel therapeutic agents.

The molecular structure of rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate features a cyclopentane ring substituted with multiple hydroxyl groups at the 2, 3, and 4 positions. This arrangement confers upon the molecule a high degree of stereoselectivity, which is crucial for its biological activity. The presence of the benzyl carbamate moiety further enhances its utility as a building block in medicinal chemistry. Such structural attributes have positioned this compound as a subject of intense study in the development of neuroprotective and anti-inflammatory agents.

In recent years, there has been growing interest in the pharmacological potential of compounds with trihydroxycyclopentane cores. Studies have demonstrated that these molecules can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlights the ability of derivatives of this class to modulate the activity of cyclic nucleotide phosphodiesterases (PDEs) and cAMP-dependent protein kinases (PKA). These enzymes play pivotal roles in regulating cellular processes such as neurotransmission and immune responses.

The stereochemistry of rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate is particularly noteworthy. The (1R,2S,3R,4S) configuration ensures that the molecule possesses specific interactions with biological targets that are dependent on exact spatial orientation. This has led to investigations into its potential as a chiral catalyst or a precursor for enantiomerically pure drugs. The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity.

Advances in synthetic methodologies have enabled more efficient production of rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to isolate the desired stereoisomer from racemic mixtures. These advancements not only improve yield but also reduce the environmental impact associated with traditional synthetic routes. The increasing availability of this intermediate has accelerated research into its applications in drug discovery.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. Companies specializing in custom synthesis are increasingly offering rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate to researchers who need it for preclinical studies or clinical trials. Its role as a key precursor in the synthesis of novel drug candidates underscores its importance in modern medicinal chemistry.

Recent studies have also explored the potential therapeutic benefits of derivatives derived from rac-Benzyl N-(1R,2S,3R,4S)-2,3,4-trihydroxycyclopentylcarbamate. For example，a study published in Bioorganic & Medicinal Chemistry Letters reported on a series of analogs that exhibited significant anti-proliferative effects against certain cancer cell lines. The mechanism of action appeared to involve inhibition of specific kinases involved in tumor growth and survival. Such findings highlight the compound's versatility and its potential as a scaffold for developing targeted therapies.

The future direction of research on this compound is likely to focus on optimizing its synthetic pathways and exploring new applications in drug development. Innovations in computational chemistry may also aid in predicting novel bioactivities and designing derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve，rac-Benzyl N-(1R，2S，3R，4S)-2，3，4-trihydroxycyclopentylcarbamate is poised to remain at the forefront of pharmaceutical innovation.